2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt

Specification

• CAS No.: 1135201-17-0
• Molecular Formula: C14H16NNaO5S
• Molecular Weight: 333.34 g/mol
• IUPAC Name: sodium;6-(1,3-dioxoisoindol-2-yl)hexane-1-sulfonate
• Standard InChI: InChI=1S/C14H17NO5S.Na/c16-13-11-7-3-4-8-12(11)14(17)15(13)9-5-1-2-6-10-21(18,19)20;/h3-4,7-8H,1-2,5-6,9-10H2,(H,18,19,20);/q;+1/p-1
• Standard InChI Key: IXJPXOIYBAVMFK-UHFFFAOYSA-M
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCCS(=O)(=O)[O-].[Na+]
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCCS(=O)(=O)[O-].[Na+]

Introduction

Chemical Structure and Identification

Chemical Identifiers

The compound is uniquely identified through several standardized chemical identifiers as detailed in the following table:

Identifier	Value
Common Name	2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt
CAS Registry Number	1135201-17-0
Molecular Formula	C₁₄H₁₆NNaO₅S
Molecular Weight	333.34 g/mol
MDL Number	MFCD31613878

The molecular structure contains an isoindole ring system with two carbonyl groups at positions 1 and 3, with a hexanesulfonic acid chain (in sodium salt form) attached to the nitrogen at position 2.

Structural Representation

The compound's structure can be represented using various chemical notation systems:

Notation System	Representation
SMILES	C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCCS(=O)(=O)[O-].[Na+]
InChI	InChI=1S/C14H17NO5S.Na/c16-13-11-7-3-4-8-12(11)14(17)15(13)9-5-1-2-6-10-21(18,19)20;/h3-4,7-8H,1-2,5-6,9-10H2,(H,18,19,20);/q;+1/p-1

This compound features several key structural elements that define its chemical behavior:

• A phthalimide-like core structure (1,3-dioxoisoindole)

• A six-carbon alkyl chain connecting the core to the sulfonic acid group

• A sulfonic acid group neutralized by a sodium ion

Physical and Chemical Properties

Physical Properties

Based on available data, the following physical properties have been documented for 2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt:

Property	Value	Reference
Physical State	Not specified in available sources	-
Color	Not specified in available sources	-
Melting Point	Not available
Boiling Point	Not available
Density	Not available

The limited availability of physical property data in the scientific literature highlights a potential area for further investigation and characterization of this compound.

Chemical Properties

As a sodium salt of a sulfonic acid attached to an isoindole structure, this compound is expected to exhibit specific chemical behaviors:

• Increased water solubility compared to its non-salt form due to the presence of the sodium sulfonate group

• Chemical reactivity characteristic of both isoindole derivatives and sulfonic acid salts

• Potential for participation in various organic reactions through both the isoindole core and the sulfonate functional group

The compound's chemistry can be better understood by examining related structures such as 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-hexanoic acid (CAS: 4443-26-9), which features a similar core structure but with a carboxylic acid instead of a sulfonic acid group.

Supplier	Catalog Number	Purity	Package Size	Price (when available)
Matrix Scientific	184964	95%	Not specified	Not specified
Bio-Fount	LSH44615-5g	95%	5g	¥18,239.00

This commercial availability indicates the compound's relevance in chemical research and applications, though its relatively high price may suggest specialized applications or complex synthesis methods.

Storage Condition	Duration
-4°C	1-2 weeks
-20°C	1-2 years

These storage recommendations indicate that the compound may be temperature-sensitive and requires refrigeration or freezing for optimal stability and preservation of chemical integrity.

Related Compounds

Understanding structurally related compounds provides valuable context for assessing the potential properties and applications of 2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt.

1,3-Dihydro-1,3-dioxo-2H-isoindole-2-hexanoic acid

This closely related compound (CAS: 4443-26-9) differs primarily in having a carboxylic acid terminus rather than a sulfonic acid sodium salt:

Property	Value
Molecular Formula	C₁₄H₁₅NO₄
Molecular Weight	261.27 g/mol
Boiling Point	239-240°C @ 3 Torr
Melting Point	109°C
Alternative Names	- Phthalimidocapronic acid - ω-Phthalimidocaproic acid - 2-Isoindolinehexanoic acid, 1,3-dioxo-

The documented physical properties of this analog may provide insights into the potential characteristics of 2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt.

Other Structurally Related Compounds

Several other compounds share structural features with 2H-Isoindole-2-hexanesulfonic acid, 1,3-dihydro-1,3-dioxo-, sodium salt:

• 2H-Isoindole-1-sulfonic acid (CAS: 569650-95-9):

  • Features a sulfonic acid group directly attached to the isoindole core

  • Has a significantly lower molecular weight of 197.21 g/mol

• 1,3-Dihydro-1,3-dioxo-N-(3-methyl-1-phenyl-1H-indol-2-yl)-2H-isoindole-2-hexanamide:

  • Contains the same isoindole core but with an amide linkage rather than a sulfonic acid group

  • Represents a more complex derivative with potential different applications

The structural similarities and differences among these compounds highlight the versatility of the isoindole scaffold in creating functional derivatives.